molecular formula C14H25NO3 B6264886 tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate CAS No. 775288-52-3

tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate

Cat. No. B6264886
CAS RN: 775288-52-3
M. Wt: 255.4
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate (TB4PC) is a compound belonging to the class of organic compounds known as tertiary amine carboxylates. It is an organic compound composed of a tertiary amine group, a carboxylic acid group and an alkyl group with a molecular weight of 249.3 g/mol. TB4PC is a white solid at room temperature and is soluble in water. It has a melting point of 44-46°C and a boiling point of 95-98°C.

Scientific Research Applications

Tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate has been used in a variety of scientific research applications, including as a substrate for the enzyme carbonic anhydrase, as a model compound for the study of enzyme-catalyzed reactions, and as a ligand for the study of metal-ion binding. It has also been used in the synthesis of novel compounds and as a reagent in organic synthesis.

Mechanism of Action

Tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate acts as a substrate for the enzyme carbonic anhydrase, which catalyzes the reversible hydration of carbon dioxide to bicarbonate. The reaction involves the formation of an enzyme-substrate complex, in which the tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate binds to the active site of the enzyme. The enzyme then catalyzes the hydration of carbon dioxide, resulting in the formation of bicarbonate.
Biochemical and Physiological Effects
tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate can inhibit the activity of carbonic anhydrase, leading to a decrease in the production of bicarbonate. In addition, tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate has been shown to have anti-inflammatory and anti-tumor effects.

Advantages and Limitations for Lab Experiments

Tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate is a useful compound for laboratory experiments due to its high solubility in water and its low cost. It is also relatively stable and can be stored at room temperature. However, tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate can be difficult to synthesize in the laboratory and can be toxic if not handled properly.

Future Directions

The future of tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate research is wide open. Possible future directions for research include the development of new synthetic routes for the production of tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate, the study of its effects on other enzymes, and the exploration of its potential therapeutic applications. In addition, further research could be conducted to understand the biochemical and physiological effects of tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate, as well as its potential toxicity.

Synthesis Methods

Tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate can be synthesized through a three-step reaction. The first step involves the reaction of 2-methyl-1-oxopropan-2-yl piperidine with tert-butyl chloride in the presence of an acid catalyst. The second step involves the reaction of the resulting tert-butyl 2-methyl-1-oxopropan-2-yl piperidine with acetic anhydride in the presence of a base catalyst. The third step involves the reaction of the resulting tert-butyl 2-methyl-1-oxopropan-2-yl piperidine with acetic anhydride in the presence of a base catalyst. The final product is tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate involves the reaction of tert-butyl 4-piperidone-1-carboxylate with 2-methyl-1-oxopropan-2-yl magnesium bromide followed by acidification to yield the final product.", "Starting Materials": [ "tert-butyl 4-piperidone-1-carboxylate", "2-methyl-1-oxopropan-2-yl magnesium bromide", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "magnesium sulfate" ], "Reaction": [ "Add 2-methyl-1-oxopropan-2-yl magnesium bromide to a solution of tert-butyl 4-piperidone-1-carboxylate in diethyl ether at -78°C and stir for 1 hour.", "Allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.", "Add hydrochloric acid to the reaction mixture to quench the reaction.", "Extract the organic layer with diethyl ether and wash with sodium hydroxide solution.", "Dry the organic layer over magnesium sulfate and evaporate the solvent to yield tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate as a white solid." ] }

CAS RN

775288-52-3

Product Name

tert-butyl 4-(2-methyl-1-oxopropan-2-yl)piperidine-1-carboxylate

Molecular Formula

C14H25NO3

Molecular Weight

255.4

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.